Cas no 1804512-41-1 (1,3-Dibromo-2,5-difluoro-4-(fluoromethoxy)benzene)
1,3-Dibromo-2,5-difluoro-4-(fluoromethoxy)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dibromo-2,5-difluoro-4-(fluoromethoxy)benzene
-
- Inchi: 1S/C7H3Br2F3O/c8-3-1-4(11)7(13-2-10)5(9)6(3)12/h1H,2H2
- InChI Key: XPLOXTGIHIAHGA-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C=C(C=1OCF)F)Br)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 172
- XLogP3: 3.9
- Topological Polar Surface Area: 9.2
1,3-Dibromo-2,5-difluoro-4-(fluoromethoxy)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013015775-250mg |
1,3-Dibromo-2,5-difluoro-4-(fluoromethoxy)benzene |
1804512-41-1 | 97% | 250mg |
504.00 USD | 2021-06-25 | |
| Alichem | A013015775-500mg |
1,3-Dibromo-2,5-difluoro-4-(fluoromethoxy)benzene |
1804512-41-1 | 97% | 500mg |
798.70 USD | 2021-06-25 | |
| Alichem | A013015775-1g |
1,3-Dibromo-2,5-difluoro-4-(fluoromethoxy)benzene |
1804512-41-1 | 97% | 1g |
1,504.90 USD | 2021-06-25 |
1,3-Dibromo-2,5-difluoro-4-(fluoromethoxy)benzene Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 1,3-Dibromo-2,5-difluoro-4-(fluoromethoxy)benzene
Introduction to 1,3-Dibromo-2,5-difluoro-4-(fluoromethoxy)benzene (CAS No. 1804512-41-1)
1,3-Dibromo-2,5-difluoro-4-(fluoromethoxy)benzene (CAS No. 1804512-41-1) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its bromine and fluorine substituents, which confer it with distinct physical and chemical properties. This article aims to provide a comprehensive overview of the compound, including its synthesis, properties, and current research trends.
Synthesis of 1,3-Dibromo-2,5-difluoro-4-(fluoromethoxy)benzene
The synthesis of 1,3-Dibromo-2,5-difluoro-4-(fluoromethoxy)benzene involves a series of well-defined chemical reactions that are designed to introduce the bromine and fluorine substituents at specific positions on the benzene ring. One common approach is the sequential bromination and fluorination of a starting benzene derivative. For instance, starting from 2,5-difluorobenzene, the compound can be brominated using N-bromosuccinimide (NBS) in the presence of a radical initiator such as AIBN. Subsequently, the fluoromethoxy group can be introduced via a nucleophilic substitution reaction using fluoromethylating agents like trifluoromethyl triflate (TfOCHF).
The choice of reagents and reaction conditions is crucial for achieving high yields and purity. Recent advancements in catalytic methods have further optimized these processes, reducing the environmental impact and improving the overall efficiency of the synthesis. For example, the use of transition metal catalysts such as palladium or copper has been shown to enhance the selectivity and yield of the fluoromethylation step.
Physical and Chemical Properties
1,3-Dibromo-2,5-difluoro-4-(fluoromethoxy)benzene exhibits a range of physical and chemical properties that make it an attractive candidate for various applications. The presence of bromine atoms increases its molecular weight and density, while the fluorine substituents enhance its lipophilicity and stability. The compound is generally solid at room temperature and has a melting point in the range of 60-70°C. It is insoluble in water but soluble in organic solvents such as dichloromethane and acetone.
The electronic structure of 1,3-Dibromo-2,5-difluoro-4-(fluoromethoxy)benzene is influenced by the electron-withdrawing nature of the bromine and fluorine atoms. This results in a reduced electron density on the benzene ring, which can affect its reactivity towards electrophilic substitution reactions. The compound also displays strong UV absorption due to its conjugated π-electron system.
Applications in Pharmaceutical Research
The unique chemical structure of 1,3-Dibromo-2,5-difluoro-4-(fluoromethoxy)benzene has led to its exploration in pharmaceutical research as a potential lead compound for drug development. One area of interest is its use as an intermediate in the synthesis of novel therapeutic agents. The bromine substituents can be readily replaced by other functional groups through cross-coupling reactions, making it a versatile building block for medicinal chemistry.
Recent studies have investigated the biological activity of derivatives derived from 1,3-Dibromo-2,5-difluoro-4-(fluoromethoxy)benzene. For example, compounds with substituted aryl groups have shown promising antitumor activity against various cancer cell lines. The fluorinated nature of these derivatives enhances their cellular uptake and retention, potentially improving their efficacy as anticancer agents.
In addition to cancer research, there is growing interest in exploring the potential neuroprotective properties of these compounds. Preliminary studies suggest that certain derivatives may exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.
Molecular Modeling and Computational Studies
Molecular modeling and computational studies have played a crucial role in understanding the behavior of 1,3-Dibromo-2,5-difluoro-4-(fluoromethoxy)benzene. These tools allow researchers to predict the conformational flexibility and electronic properties of the molecule with high accuracy. Density functional theory (DFT) calculations have been used to investigate the electronic structure and reactivity patterns of this compound.
Molecular dynamics simulations have provided insights into the dynamic behavior of 1,3-Dibromo-2,5-difluoro-4-(fluoromethoxy)benzene in different solvents and environments. These simulations help in understanding how changes in solvent polarity or temperature can affect the stability and reactivity of the molecule.
Safety Considerations
Safety is a critical aspect when handling any chemical compound. While specific safety data for 1,3-Dibromo-2,5-difluoro-4-(fluoromethoxy)benzene may not be widely available due to its relatively recent discovery and limited commercial use, general precautions should be taken when working with this compound. It is advisable to handle it under well-controlled conditions using appropriate personal protective equipment (PPE), such as gloves and goggles.
In terms of environmental impact, care should be taken to ensure that any waste generated during synthesis or handling is disposed of properly according to local regulations. Green chemistry principles should be applied wherever possible to minimize environmental footprint.
Conclusion
1,3-Dibromo-2,5-difluoro-4-(fluoromethoxy)benzene (CAS No. 1804512-41-1) is a promising organic compound with a unique combination of bromine and fluorine substituents that offer a range of physical and chemical properties suitable for various applications. Its potential as an intermediate in pharmaceutical research has been highlighted through recent studies on its biological activity and molecular modeling efforts. As research continues to advance in this field, it is likely that new applications for this compound will emerge, further expanding its utility in both academic and industrial settings.
1804512-41-1 (1,3-Dibromo-2,5-difluoro-4-(fluoromethoxy)benzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)